Cas no 2228883-74-5 (5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene)

• Product Name: 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene
• CAS No: 2228883-74-5
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6258900
• PubChem ID: 165945380
• Update Time: 2025-10-28

5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene
• 2228883-74-5
• EN300-1923621

• Inchi： 1S/C11H11BrO2/c1-4-5-9-10(13-2)6-8(12)7-11(9)14-3/h1,6-7H,5H2,2-3H3
• InChI Key： XXNPNSUYWGSDRW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC#C)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Additional information on 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene

Recent Advances in the Study of 5-Bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene (CAS: 2228883-74-5) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene (CAS: 2228883-74-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene as a key intermediate in the synthesis of more complex molecules. Its bromine and alkyne functional groups make it an attractive candidate for click chemistry reactions, enabling the rapid and efficient construction of diverse chemical libraries. Researchers have successfully utilized this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a scaffold for designing potent kinase inhibitors. The study revealed that derivatives of 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene exhibited selective inhibition against certain tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest promising applications in targeted cancer therapies, particularly for malignancies driven by aberrant kinase activity.

Another area of active research involves the compound's potential as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. Recent work has shown that the alkyne moiety of 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene can be effectively conjugated to E3 ligase ligands, creating bifunctional molecules capable of inducing targeted protein degradation. This approach has shown particular promise in addressing traditionally "undruggable" targets in neurodegenerative diseases and certain cancers.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene. Recent publications describe improved catalytic systems for its synthesis, achieving higher yields and better selectivity. These methodological improvements are crucial for scaling up production to meet the growing demand in pharmaceutical research and development.

Looking forward, researchers are exploring the compound's potential in other therapeutic areas, including infectious diseases and metabolic disorders. Preliminary studies suggest that structural modifications of 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene may yield compounds with activity against resistant bacterial strains or as modulators of metabolic enzymes. These developments underscore the compound's versatility and the importance of continued investigation into its applications.

In conclusion, 5-bromo-1,3-dimethoxy-2-(prop-2-yn-1-yl)benzene (CAS: 2228883-74-5) represents a valuable chemical entity with diverse applications in drug discovery and development. The recent research highlights its potential as a versatile scaffold for creating biologically active molecules, with promising results in oncology, neurodegenerative diseases, and beyond. As synthetic methodologies continue to improve and biological investigations expand, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.